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Compound of Interest

Compound Name: 2-Hydroxyethylhydrazine

Cat. No.: B031387

An In-depth Technical Guide to the Safe Handling of 2-Hydroxyethylhydrazine

This guide provides comprehensive safety and handling information for 2-
Hydroxyethylhydrazine (CAS No. 109-84-2), intended for researchers, scientists, and drug
development professionals. The following sections detail the substance's hazards, physical and
chemical properties, and procedural recommendations for safe use, storage, and emergency
response.

Hazard Identification and Classification

2-Hydroxyethylhydrazine is classified as a hazardous substance.[1] It is toxic if swallowed, in
contact with skin, or inhaled.[2][3] The substance causes serious eye irritation and skin

irritation.[2][3][4] Furthermore, there is limited evidence suggesting it may be a carcinogen and
Is suspected of causing genetic defects.[1][2] Exposure may also cause respiratory irritation.[2]

[3]

GHS Hazard Statements:

H301: Toxic if swallowed.[3]

H311: Toxic in contact with skin.[3]

H331: Toxic if inhaled.[3]

H315: Causes skin irritation.[2][3]
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H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

H341: Suspected of causing genetic defects.[2]

H351: Suspected of causing cancer.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data for 2-Hydroxyethylhydrazine.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C2HsN20 [5]
Molecular Weight 76.10 g/mol [51[6]
Appearance Cfear, collorless to. pa.le Yellow, (1617
slightly viscous, oily liquid
Melting Point -70 °C (-94 °F) [11[51[7]
Boiling Point 155-160 °C @ 32 mm Hg [51[7]
Density 1.123 g/mL at 25 °C [51[7]
Flash Point 165 °F (73.9 °C) [5]
Vapor Pressure 0.015 mmHg at 25 °C [5]
Refractive Index n20/D 1.493 [51[7]

| Water Solubility | Soluble |[5][6][7] |

Table 2: Toxicological Data
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Endpoint

Acute Toxicity

Value

Toxic by inhalation, in
contact with skin, and if
swallowed.[1]

Notes

Animal experiments
indicate that ingestion of
less than 40 grams may be
fatal or cause serious
health damage.[1]

| Carcinogenicity | Limited evidence of a carcinogenic effect.[1][6] | Suspected of causing

cancer (Category 2).[2][3] |

Table 3: Exposure Limits

Parameter

Value

| Occupational Exposure Limits (OELS) | No data available.[1][2] |

Table 4: Fire and Explosion Hazard Data

Property

Flammability

Value

Combustible. Slight fire
hazard when exposed to
heat or flame.[1]

Notes

Heating may cause violent
rupture of containers.[1]

Upper Explosive Limit (%)

Not available

[1]

Lower Explosive Limit (%)

Not available

[1]

Suitable Extinguishing Media

Water spray or fog, foam, dry
chemical powder, BCF (where
permitted).[1]

| Hazardous Combustion Products | Carbon monoxide (CO), carbon dioxide (CO3), nitrogen

oxides (NOx).[1] | May emit poisonous fumes upon combustion.[1] |

Experimental Protocols and Methodologies
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Detailed experimental protocols for determining the toxicological and physical properties of 2-
Hydroxyethylhydrazine are not available in the referenced safety data sheets. Such studies
are typically conducted under standardized guidelines (e.g., OECD Test Guidelines) but the
specific reports are not publicly accessible.

However, a critical aspect of laboratory safety is a well-defined protocol for handling accidental
releases. The following logical workflow outlines the recommended procedure for managing a
chemical spill.
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Assess Spill Severity
(Minor vs. Major)

MINOR SPILL
(<4L, not highly toxic,
no immediate threat)

Y

Alert personnel in
immediate area

A4

Don appropriate PPE
(Gloves, Goggles, Lab Coat,
Respirator if needed)

Y

Remove all
ignition sources

Y

Contain spill with non-combustible
absorbent material
(sand, earth, vermiculite)

Y

Collect absorbed material into
a suitable, closed container
for disposal

Y

Decontaminate spill area
with mild detergent and water

Dispose of waste according

to regulations

MAJOR SPILL
(Large quantity, highly toxic,
fire risk, threat to environment)

EVACUATE AREA IMMEDIATELY

Alert Fire Brigade / Emergency Services
Inform them of location and hazard

Move to an upwind location

Prevent spillage from entering
drains or water courses
(if safe to do so)

Allow only trained emergency
personnel with full body
protective clothing and SCBA
to enter

Diagram 1: 2-Hydroxyethylhydrazine Spill Response Workflow

Click to download full resolution via product page
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Caption: Diagram 1: Logical workflow for responding to a minor or major spill of 2-
Hydroxyethylhydrazine.

Safe Handling and Storage

Handling Procedures:

Avoid all personal contact, including the inhalation of vapors, mists, or aerosols.[1]
e Use in a well-ventilated area, preferably under a chemical fume hood.[4][8]

o Wear appropriate protective clothing, gloves, and eye/face protection.[1][2] Do not allow
clothing wet with the material to remain in contact with the skin.[1]

o Keep away from open flames, hot surfaces, and other sources of ignition.[4][9]

o Take measures to prevent the buildup of electrostatic charge.[9]

e Wash hands and skin thoroughly after handling.[2][9]

e Do not eat, drink, or smoke in areas where the chemical is handled.[9][10]

Storage Conditions:

« Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][9][10]

o Keep away from incompatible materials such as oxidizing agents, acids, acid chlorides, and
organic anhydrides.[1] 2-Hydroxyethylhydrazine is a reducing agent and can react violently
with oxidizers.[1]

o Store away from foodstuff containers.[1]

o For long-term storage, some suppliers recommend keeping it in a freezer under -20°C in an
inert atmosphere.[5]

Exposure Controls and Personal Protection
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Engineering controls, such as the use of a chemical fume hood or other forms of local exhaust
ventilation, are essential to minimize exposure.[1][2] A safety shower and eyewash station
should be readily available.[2]

Researcher / i ) ) ) i
/’\‘:/D 3 Required Personal Protective Equipment (PPE) |

must wear must wear must wear must wear
A J

Eye Protection Hand Protection
Chemical safety goggles or Compatible, chemical-resistant
safety glasses with side shields gloves

Y
Respiratory Protection

Body Protection
Lab coat, overalls, or other

Type A Filter or NIOSH-approved

respirator for organic vapors protective clothing to prevent

skin exposure

Required Personal Protective Equipment (PPE)

Diagram 2: Personal Protective Equipment (PPE) for Handling

Click to download full resolution via product page

Caption: Diagram 2: Essential Personal Protective Equipment (PPE) for handling 2-
Hydroxyethylhydrazine.

Specific PPE Recommendations:

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
with a Type A filter for organic vapors is recommended.[1][2]

o Eye Protection: Wear chemical safety goggles or safety glasses with side shields.[1][2]
» Hand Protection: Use compatible, chemical-resistant gloves to prevent skin exposure.[2]

» Body Protection: Wear a lab coat, overalls, or other protective clothing to prevent skin
contact.[1][2]

First Aid Measures

In case of exposure, immediate action is critical. Always show the Safety Data Sheet to the
attending medical professional.[4]
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Inhalation: Remove the individual from the contaminated area to fresh air.[2] If breathing is
difficult or has stopped, administer artificial respiration and seek immediate medical attention.

[2]

Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
with plenty of soap and running water for at least 15 minutes.[2] Seek immediate medical
attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[2][4] Remove contact lenses if present and easy to do.[2] Seek immediate
medical attention.[2]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, wash out their mouth with
water.[2] Call a physician or poison control center immediately.[4]

Incompatible Materials

2-Hydroxyethylhydrazine is a reducing agent and an organic base.[1] It can react violently or

is incompatible with a wide range of substances, including:

Oxidizing agents (e.g., nitrates, perchlorates, chlorine bleaches)[1]

Strong acids, acid chlorides, and acid anhydrides|[1]

Organic anhydrides, acrylates, alcohols, aldehydes, and ketones[1]

Epichlorohydrin, isocyanates, and vinyl acetate[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Hydroxyethylhydrazine safety data sheet and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031387#2-hydroxyethylhydrazine-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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